Cas no 1361777-24-3 (2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl)

• Product Name: 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl
• CAS No: 1361777-24-3
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4993846
• Update Time: 2025-06-14

2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-9-3-1-2-8(12(9)14)7-4-5-10(15)11(16)6-7/h1-6H
• InChI Key： QVICCFZBARRKHL-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C=CC=C(C=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl

Research Briefing on 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl (CAS: 1361777-24-3) in Chemical Biology and Pharmaceutical Applications

The compound 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl (CAS: 1361777-24-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This polyhalogenated biphenyl derivative exhibits a distinctive electronic configuration and steric profile, making it a valuable scaffold for drug discovery and medicinal chemistry. Recent studies have focused on its role as a key intermediate in the synthesis of complex bioactive molecules, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing selective JAK2 inhibitors through strategic functionalization of the biphenyl core. The research team utilized 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl as a versatile building block, taking advantage of the orthogonal reactivity of its halogen substituents for sequential cross-coupling reactions. The resulting compounds showed promising activity profiles in preclinical models of myeloproliferative disorders, with improved selectivity over related JAK family members.

In parallel developments, the compound has been investigated for its potential in radiopharmaceutical applications. The presence of the iodine-127 atom (with potential for isotopic substitution to iodine-123 or iodine-125) makes this molecule particularly interesting for PET imaging probe development. Recent work presented at the 2023 Society of Nuclear Medicine Annual Meeting highlighted its use as a precursor for radioiodinated tracers targeting thyroid hormone transporters in the blood-brain barrier.

From a synthetic chemistry perspective, novel methodologies have been developed to access 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl more efficiently. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that improves yield and reduces hazardous waste generation compared to traditional batch synthesis. This advancement addresses previous challenges in scaling up production of this valuable intermediate while maintaining the high purity required for pharmaceutical applications.

The compound's physicochemical properties have also been thoroughly characterized in recent studies. Computational modeling combined with experimental data has provided insights into its conformational preferences and electronic structure, which are crucial for rational drug design. These findings were detailed in a 2023 Physical Chemistry Chemical Physics article, where researchers employed advanced spectroscopic techniques and density functional theory calculations to elucidate the molecule's behavior in various solvent systems.

Looking forward, several research groups have identified 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl as a promising starting point for developing new classes of antiviral agents. Preliminary results from cell-based assays suggest that derivatives of this compound may exhibit activity against RNA viruses through modulation of host factor interactions. These findings, while still in early stages, open new avenues for pandemic preparedness drug discovery programs.

In conclusion, 2,3-Dichloro-4'-fluoro-3'-iodo-biphenyl (CAS: 1361777-24-3) continues to demonstrate significant value across multiple areas of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as an important tool in modern drug discovery. Future research directions likely include further exploration of its applications in targeted therapeutics and diagnostic imaging, as well as continued development of sustainable synthetic routes to meet growing demand in both academic and industrial settings.